Cas no 16387-61-4 (Benzenehexanal)

• Product Name: Benzenehexanal
• CAS No: 16387-61-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1343443
• PubChem ID: 13046675
• Update Time: 2025-04-20

Benzenehexanal Chemical and Physical Properties

Names and Identifiers

• 6-phenylhexanal
• CTK1H2689
• EINECS 261-531-3
• 6-phenyl-hexan-3-one
• 16-Oxo-1-n-hexyl-benzol
• 1-Phenyl-hexanon-(4)
• 6-phenyl-3-hexanone
• AC1L2PPR
• AC1Q5H76
• 6-phenyl-hexanal
• 3-Hexanone, 6-phenyl-
• AR-1H2550
• ethyl 3-phenylpropyl ketone
• 6-Phenyl-hexan-3-on
• AKOS011913490
• SureCN3642535
• CTK1H2689; EINECS 261-531-3; 6-phenyl-hexan-3-one; 16-Oxo-1-n-hexyl-benzol; 1-Phenyl-hexanon-(4); 6-phenyl-3-hexanone; AC1L2PPR; AC1Q5H76; 6-phenyl-hexanal; 3-Hexanone, 6-phenyl-; AR-1H2550; ethyl 3-phenylpropyl ketone; 6-Phenyl-hexan-3-on; AKOS011913490; SureCN3642535;
• Benzenehexanal
• 16387-61-4
• 6-phenyl-1-hexanal
• 6-phenyl 1-hexanal
• AKOS006324980
• WDKODCDQZXMWJD-UHFFFAOYSA-N
• MFCD11553623
• SCHEMBL98284

• Inchi： 1S/C12H16O/c13-11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-11H,1-2,4,7-8H2
• InChI Key： WDKODCDQZXMWJD-UHFFFAOYSA-N
• SMILES： O=CCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives